N-(1-(6-(2-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)-2-hydroxynicotinamide

• IUPAC Name: N-[1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C21H20ClN5O2/c22-17-6-2-1-4-15(17)18-7-8-19(26-25-18)27-12-9-14(10-13-27)24-21(29)16-5-3-11-23-20(16)28/h1-8,11,14H,9-10,12-13H2,(H,23,28)(H,24,29)
• InChI Key: DREGBDRDXNCFTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CNC2=O)C3=NN=C(C=C3)C4=CC=CC=C4Cl
• Molecular Formula: C21H20ClN5O2
• Molecular Weight: 409.9 g/mol
• CAS No.: 1421458-53-8

Description

N-(1-(6-(2-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)-2-hydroxynicotinamide is a useful research compound. Its molecular formula is C21H20ClN5O2 and its molecular weight is 409.87. The purity is usually 95%.
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Scientific Research Applications

Structural and Electronic Properties

• Structural and electronic properties of similar anticonvulsant compounds were investigated, highlighting the role of substitution patterns and molecular orientation. Crystal structures of related compounds were analyzed to understand the influence of molecular interactions on their properties. This type of research contributes to the broader understanding of the structural dynamics of such molecules (Georges et al., 1989).

Synthesis and Biological Activity

• Studies on the synthesis of compounds with similar structures have been conducted, focusing on their potential biological activities. The synthesis processes involve reactions with various chemicals, leading to compounds that could have anticipated biological effects. These studies are essential for discovering new drugs and understanding the chemical pathways for creating bioactive molecules (Youssef et al., 2005).

Potential Therapeutic Applications

• Research into related compounds has shown potential therapeutic applications, particularly in the field of antihistaminic activity and eosinophil infiltration inhibition. This suggests the potential use of similar compounds in treating allergies and inflammatory conditions (Gyoten et al., 2003).

Surface Protection and Corrosion Inhibition

• Some pyridazine derivatives have been tested for their ability to protect surfaces and inhibit corrosion, particularly in mild steel. This highlights a potential application in material science and engineering, where such compounds could be used as protective agents against corrosion (Olasunkanmi et al., 2018).

Antimicrobial and Antifungal Activities

• Synthesis and screening for antimicrobial activities have been conducted on similar compounds. This suggests potential applications in developing new antibiotics or antifungal agents, a crucial area in medical research due to rising antibiotic resistance (Ovonramwen et al., 2019).